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Compound of Interest

Compound Name: Cedrenyl acetate

Cat. No.: B3366630

An In-depth Technical Guide to Cedrenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrenyl acetate is a sesquiterpenoid ester valued for its characteristic woody and sweet
aroma. It is a notable component in the fragrance and perfumery industries. This technical
guide provides a comprehensive overview of its chemical structure, properties, and synthesis,
with a focus on providing detailed information for scientific and research applications.

It is crucial to distinguish between two often-confused compounds: Cedrenyl acetate (CAS
1405-92-1) and Cedryl acetate (CAS 77-54-3). While their names are frequently used
interchangeably in commercial contexts, they are distinct chemical entities with different
molecular formulas and structures. This guide will focus on Cedrenyl acetate (C17H2602)
while providing comparative data for Cedryl acetate (C17H2802) where relevant.[1][2]

Chemical Structure and Identification
Cedrenyl acetate possesses a complex tricyclic structure characteristic of sesquiterpenoids.

Cedrenyl acetate (CAS 1405-92-1)

e |[UPAC Name: [(1S,2R,5S,7R)-2,6,6-trimethyl-8-tricyclo[5.3.1.0%,°Jundec-8-enylJmethyl
acetate[1]
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e Molecular Formula: C17H2602[1][2][3]

e Synonyms: Cedrenol, acetate; cedr-8-en-15-yl acetate[1][2]

Image of the chemical structure of Cedrenyl acetate:

(A 2D chemical structure image of Cedrenyl acetate would be placed here in a real document)

Physicochemical Properties

The following tables summarize the key physicochemical properties of Cedrenyl acetate and,
for comparison, Cedryl acetate.

Table 1: Chemical Identifiers

Property Cedrenyl acetate Cedryl acetate
CAS Number 1405-92-1[1][2][31[41[5116][7] 77-54-3[8][9]
Molecular Formula C17H2602[1][2][3] C17H2802[8][9]
Molecular Weight 262.39 g/mol [3] 264.41 g/mol [8]
InChlKey AICQDEHSUWFHCC- Not Available

ZUFFMMDNSA-N[1]

Table 2: Physical Properties
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Property Cedrenyl acetate Cedryl acetate
Pale yellow clear oily liquid to White solid or colorless to pale
Appearance , L
solid (est)[3] yellow liquid[8]
od Woody, cedar, peanut, waxy, Woody, cedar-like with sweet
or
vetiver[3] and balsamic undertones[10]
N , 332.00 to 333.00 °C @ 760.00
Boiling Point >200 °CJ8]
mm Hg[6]
Melting Point Not Available 45 °CJ8]
_ > 199.00 °F TCC (> 92.78 °C)
Flash Point 3] 94 °C (201.2 °F)[8]
_ 0.987 to 0.997 g/cm3 @ 20°C
Density 0.99 g/cm3[8]

(est)

Refractive Index

1.491 to 1.501 @ 20.00 °C[3]

1.491 - 1.503 @ 20°C|[8]

Table 3: Solubility

Solvent Cedrenyl acetate Cedryl acetate
Water 0.6203 mg/L @ 25 °C (est)[3] Insoluble
Alcohol Soluble[3] Soluble in ethanol

Spectroscopic Data

Experimental spectroscopic data for Cedrenyl acetate (CAS 1405-92-1) is not readily available

in public databases. The following information is based on predictions and data for the closely

related Cedryl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H and 3C NMR: No experimental data for Cedrenyl acetate (CAS 1405-92-1) was found.
Some databases offer NMR prediction tools.[3]
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Infrared (IR) Spectroscopy:

» No experimental IR spectra for Cedrenyl acetate (CAS 1405-92-1) were found in the
conducted searches.

Mass Spectrometry (MS):

» No experimental mass spectra for Cedrenyl acetate (CAS 1405-92-1) were found in the
conducted searches.

Synthesis of a Related Compound: Cedryl Acetate

While a specific protocol for Cedrenyl acetate is not available, the synthesis of the closely
related Cedryl acetate from Cedrol is well-documented and provides a representative
experimental procedure. The most common method is the esterification of cedrol with acetic
anhydride.

Reaction: Cedrol + Acetic Anhydride — Cedryl Acetate + Acetic Acid

Experimental Protocol: Acetylation of Cedrol

Materials:

Cedrol

e Acetic Anhydride

¢ Pyridine (anhydrous)

e Toluene

e Dichloromethane (or Ethyl Acetate)

e 1 M Hydrochloric Acid (HCI)

o Saturated Sodium Bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)
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Anhydrous Sodium Sulfate (Na2S0Oa4) or Magnesium Sulfate (MgSOa)

Silica gel for column chromatography

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., Argon), dissolve cedrol (1.0 equivalent) in anhydrous pyridine (5-10 mL per mmol of
cedrol).

Cool the solution to 0 °C in an ice bath.

Slowly add acetic anhydride (1.5 equivalents) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the cedrol is consumed, quench the reaction by the careful addition of methanol.

Remove the pyridine by co-evaporation with toluene under reduced pressure.

Dilute the residue with dichloromethane or ethyl acetate and wash successively with 1 M
HCI, saturated NaHCOs solution, and brine.

Dry the organic layer over anhydrous Naz2SOa4 or MgSOQa, filter, and concentrate under
reduced pressure.

Purify the crude product by silica gel column chromatography to yield pure cedryl acetate.

Logical Relationships and Workflows

The synthesis of Cedryl acetate can be visualized as a straightforward workflow.
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Synthesis of Cedryl Acetate
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Caption: Synthesis workflow for Cedryl Acetate.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties, and

a representative synthesis of Cedrenyl acetate. The critical distinction between Cedrenyl

acetate and Cedryl acetate has been highlighted to ensure clarity in scientific communication

and research. While a lack of publicly available experimental spectroscopic data for Cedrenyl

acetate (CAS 1405-92-1) is a current limitation, the information provided herein serves as a
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valuable resource for researchers, scientists, and professionals in the field of drug
development and fragrance chemistry. Further research to obtain and publish the experimental
spectral data of pure Cedrenyl acetate is highly encouraged to enrich the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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